3-{[4-(3,5-difluorophenyl)-1H-1,2,3-triazol-1-yl]methyl}piperidine

• IUPAC Name: 3-[[4-(3,5-difluorophenyl)triazol-1-yl]methyl]piperidine
• InChI: InChI=1S/C14H16F2N4/c15-12-4-11(5-13(16)6-12)14-9-20(19-18-14)8-10-2-1-3-17-7-10/h4-6,9-10,17H,1-3,7-8H2
• InChI Key: WJQZQDWNTHCTJP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)CN2C=C(N=N2)C3=CC(=CC(=C3)F)F
• Molecular Formula: C14H16F2N4
• Molecular Weight: 278.30 g/mol

Description

3-{[4-(3,5-difluorophenyl)-1H-1,2,3-triazol-1-yl]methyl}piperidine, also known as DFP-10825, is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

3-{[4-(3,5-difluorophenyl)-1H-1,2,3-triazol-1-yl]methyl}piperidine acts as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor (nAChR), which is a ligand-gated ion channel that plays a crucial role in cognitive function, memory, and attention. By binding to a specific site on the receptor, 3-{[4-(3,5-difluorophenyl)-1H-1,2,3-triazol-1-yl]methyl}piperidine enhances the activity of the receptor, leading to increased synaptic transmission and improved cognitive function.
Biochemical and Physiological Effects:
3-{[4-(3,5-difluorophenyl)-1H-1,2,3-triazol-1-yl]methyl}piperidine has been shown to have several biochemical and physiological effects, including enhanced synaptic transmission, improved cognitive function, inhibition of cancer cell growth, and sensitization of cancer cells to chemotherapy. Additionally, 3-{[4-(3,5-difluorophenyl)-1H-1,2,3-triazol-1-yl]methyl}piperidine has been found to have minimal toxicity and is well-tolerated in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-{[4-(3,5-difluorophenyl)-1H-1,2,3-triazol-1-yl]methyl}piperidine is its ability to enhance synaptic transmission and improve cognitive function, making it a promising candidate for the treatment of cognitive disorders such as Alzheimer's disease. Additionally, 3-{[4-(3,5-difluorophenyl)-1H-1,2,3-triazol-1-yl]methyl}piperidine has been found to inhibit the growth of cancer cells and sensitize them to chemotherapy, making it a potential therapeutic agent for cancer treatment. However, one of the limitations of 3-{[4-(3,5-difluorophenyl)-1H-1,2,3-triazol-1-yl]methyl}piperidine is its limited solubility in water, which can make it challenging to use in certain experiments.

Future Directions

There are several future directions for research on 3-{[4-(3,5-difluorophenyl)-1H-1,2,3-triazol-1-yl]methyl}piperidine, including the development of novel drugs that target the α7 nAChR, the investigation of its potential applications in other fields such as pain management and addiction treatment, and the exploration of its mechanism of action at the molecular level. Additionally, further studies are needed to determine the long-term effects of 3-{[4-(3,5-difluorophenyl)-1H-1,2,3-triazol-1-yl]methyl}piperidine and its potential side effects in humans.

Synthesis Methods

3-{[4-(3,5-difluorophenyl)-1H-1,2,3-triazol-1-yl]methyl}piperidine can be synthesized through a multistep process that involves the reaction of 3,5-difluorobenzyl chloride with sodium azide, followed by the reduction of the resulting azide with sodium borohydride to yield 3,5-difluorobenzylamine. The amine is then reacted with propargyl bromide to form 3,5-difluorobenzyl propargyl ether, which is subsequently converted to 3-{[4-(3,5-difluorophenyl)-1H-1,2,3-triazol-1-yl]methyl}piperidine through a copper-catalyzed azide-alkyne cycloaddition reaction.

Scientific Research Applications

3-{[4-(3,5-difluorophenyl)-1H-1,2,3-triazol-1-yl]methyl}piperidine has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, 3-{[4-(3,5-difluorophenyl)-1H-1,2,3-triazol-1-yl]methyl}piperidine has been shown to enhance synaptic transmission and improve cognitive function in animal models of Alzheimer's disease. In cancer research, 3-{[4-(3,5-difluorophenyl)-1H-1,2,3-triazol-1-yl]methyl}piperidine has been found to inhibit the growth of cancer cells and sensitize them to chemotherapy. In drug discovery, 3-{[4-(3,5-difluorophenyl)-1H-1,2,3-triazol-1-yl]methyl}piperidine has been used as a lead compound to develop novel drugs that target the central nervous system.